Cas no 462636-88-0 (4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane
• CAS No: 462636-88-0
• MF: C₁₈H₂₅BO₂
• MW: 284.200905561447
• CID: 2086609
• PubChem ID: 11219833
• Update Time: 2025-07-23

4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(2-phenyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(2-phenylcyclohexen-1-yl)-1,3,2-dioxaborolane
• 462636-88-0
• DB-194770
• starbld0017209
• 4,4,5,5-Tetramethyl-2-(3,4,5,6-tetrahydro-[1,1'-biphenyl]-2-yl)-1,3,2-dioxaborolane
• MUIKZTUXJAVHEE-UHFFFAOYSA-N

• Inchi： 1S/C18H25BO2/c1-17(2)18(3,4)21-19(20-17)16-13-9-8-12-15(16)14-10-6-5-7-11-14/h5-7,10-11H,8-9,12-13H2,1-4H3
• InChI Key： MUIKZTUXJAVHEE-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C3C=CC=CC=3)CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 284.1947602Da
• Monoisotopic Mass: 284.1947602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane (CAS No. 462636-88-0)

4,4,5,5-Tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane (CAS No. 462636-88-0) is a highly specialized boron-containing compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications in organic synthesis, pharmaceuticals, and materials science. This compound belongs to the class of dioxaborolanes, which are known for their stability and reactivity, making them invaluable in cross-coupling reactions and catalysis. The presence of a phenylcyclohexene moiety further enhances its utility in constructing complex molecular architectures.

The growing interest in 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane can be attributed to its role in Suzuki-Miyaura coupling, a widely used method for forming carbon-carbon bonds in drug discovery and materials engineering. Researchers and industry professionals frequently search for "boronic ester applications", "dioxaborolane synthesis", and "CAS 462636-88-0 uses", reflecting the compound's relevance in cutting-edge scientific endeavors. Its stability under ambient conditions and compatibility with various solvents make it a preferred choice for high-throughput screening and medicinal chemistry.

In the context of green chemistry, 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane aligns with the demand for sustainable reagents. Its ability to participate in atom-economical reactions reduces waste and improves efficiency, addressing concerns raised by environmental regulations. Searches for "eco-friendly boron reagents" and "green synthesis of dioxaborolanes" highlight the compound's alignment with modern sustainability trends. Additionally, its role in photocatalysis and light-driven reactions has sparked interest in renewable energy applications.

The structural features of 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane also make it a candidate for polymer chemistry. Its incorporation into functionalized polymers can enhance thermal stability and mechanical properties, a topic often explored under queries like "boron-based polymer additives". Furthermore, the compound's potential in OLED materials and electronic devices has been investigated, as evidenced by searches for "dioxaborolane optoelectronics" and "CAS 462636-88-0 in semiconductors".

From a synthetic perspective, the preparation of 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane involves boronylation of cyclohexenyl precursors, a process optimized for high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, as indicated by searches for "dioxaborolane characterization methods". Its hygroscopic nature necessitates proper storage under inert atmospheres, a detail often queried as "handling boron esters safely".

In summary, 4,4,5,5-tetramethyl-2-(2-phenylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane (CAS No. 462636-88-0) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its popularity in search engines and academic literature underscores its importance in advancing synthetic methodologies and technological innovations. As research continues to uncover new uses, this compound remains a cornerstone in the toolkit of modern chemists.